![molecular formula C12H14N4O2 B2463077 Methyl 2-[1-(2-methylphenyl)tetrazol-5-yl]propanoate CAS No. 2113499-98-0](/img/structure/B2463077.png)
Methyl 2-[1-(2-methylphenyl)tetrazol-5-yl]propanoate
Description
Methyl 2-[1-(2-methylphenyl)tetrazol-5-yl]propanoate, commonly known as MPTP, is a synthetic compound used in scientific research for its potential therapeutic effects. MPTP is a tetrazole derivative that has been shown to have various biological activities, including anti-inflammatory, analgesic, and antitumor properties.
Scientific Research Applications
Indole Derivatives Synthesis
Indoles are significant heterocyclic compounds found in natural products and drugs. They play a crucial role in cell biology and exhibit diverse biological activities. Researchers have been interested in synthesizing novel indole derivatives. “EN300-7549756” can serve as a precursor for indole synthesis, contributing to the development of new compounds with potential therapeutic applications .
Antiviral Activity
Indole derivatives have shown promise as antiviral agents. For instance, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate (a compound related to “EN300-7549756”) exhibited inhibitory activity against influenza A virus. It’s essential to explore its potential antiviral effects further .
Anticancer Properties
Indole-based compounds often display anticancer activity. Researchers have investigated their effects on cancer cells. While specific data on “EN300-7549756” are scarce, its structural similarity to other indole derivatives suggests potential in this area .
Anti-Inflammatory Potential
Indole derivatives have been studied for their anti-inflammatory properties. Although more research is needed, exploring the anti-inflammatory effects of “EN300-7549756” could be valuable .
Antimicrobial Applications
Indoles, both natural and synthetic, exhibit antimicrobial properties. Investigating whether “EN300-7549756” has similar effects against bacteria, fungi, or other pathogens could be worthwhile .
Multicomponent Reactions
Indoles play a role in multicomponent reactions (MCRs) for synthesizing complex heterocyclic compounds. Researchers have explored their use in MCRs to create novel structures. Investigating “EN300-7549756” within this context may reveal additional applications .
properties
IUPAC Name |
methyl 2-[1-(2-methylphenyl)tetrazol-5-yl]propanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2/c1-8-6-4-5-7-10(8)16-11(13-14-15-16)9(2)12(17)18-3/h4-7,9H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJCQUJJTZOBKSJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=NN=N2)C(C)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[1-(2-methylphenyl)tetrazol-5-yl]propanoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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